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Compound of Interest

Compound Name:
Benzyl 4-(tosyloxy)piperidine-1-

carboxylate

Cat. No.: B1269477 Get Quote

Technical Guide: Benzyl 4-(tosyloxy)piperidine-
1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl 4-(tosyloxy)piperidine-1-
carboxylate, a key intermediate in pharmaceutical synthesis. The document details its

chemical properties, a standard experimental protocol for its synthesis, and its applications in

drug development, with a focus on its role in nucleophilic substitution reactions.

Core Chemical Data
Benzyl 4-(tosyloxy)piperidine-1-carboxylate is a sulfonate ester derivative of piperidine. The

quantitative data for this compound are summarized in the table below.

Property Value

Molecular Formula C₂₀H₂₃NO₅S

Molecular Weight 389.47 g/mol

CAS Number 196601-12-4
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Synthesis of Benzyl 4-(tosyloxy)piperidine-1-
carboxylate
The synthesis of Benzyl 4-(tosyloxy)piperidine-1-carboxylate is typically achieved through

the tosylation of its precursor, Benzyl 4-hydroxy-1-piperidinecarboxylate. This reaction involves

the conversion of the hydroxyl group into a tosylate group, which is an excellent leaving group

in subsequent nucleophilic substitution reactions.

Experimental Protocol: Tosylation of Benzyl 4-hydroxy-
1-piperidinecarboxylate
This protocol outlines a standard laboratory procedure for the synthesis of Benzyl 4-
(tosyloxy)piperidine-1-carboxylate.

Materials:

Benzyl 4-hydroxy-1-piperidinecarboxylate

p-Toluenesulfonyl chloride (TsCl)

Pyridine (or another suitable base, e.g., triethylamine)

Dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Stir plate and stir bar

Round-bottom flask

Ice bath

Separatory funnel

Rotary evaporator
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Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve Benzyl 4-hydroxy-1-

piperidinecarboxylate in anhydrous dichloromethane.

Cooling: Place the flask in an ice bath and stir the solution until the temperature reaches

0°C.

Addition of Base: Slowly add pyridine to the reaction mixture. The base acts as a scavenger

for the hydrochloric acid byproduct.

Addition of Tosyl Chloride: While maintaining the temperature at 0°C, add p-toluenesulfonyl

chloride portion-wise to the stirred solution.

Reaction Monitoring: Allow the reaction to stir at 0°C for several hours, then let it warm to

room temperature and stir overnight. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

Work-up:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated

aqueous sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by recrystallization or column chromatography

to yield pure Benzyl 4-(tosyloxy)piperidine-1-carboxylate.

Synthesis Workflow
The following diagram illustrates the logical flow of the synthesis process.
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Reaction Setup Reaction Work-up & Purification

Dissolve Benzyl 4-hydroxy-1-piperidinecarboxylate in DCM Cool to 0°C Add Pyridine Add p-Toluenesulfonyl Chloride Stir at 0°C to Room Temperature Quench with Water Aqueous Work-up Dry Organic Layer Concentrate Purify Benzyl 4-(tosyloxy)piperidine-1-carboxylate
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Caption: Synthetic workflow for Benzyl 4-(tosyloxy)piperidine-1-carboxylate.

Applications in Drug Development
Benzyl 4-(tosyloxy)piperidine-1-carboxylate is a valuable building block in medicinal

chemistry, primarily due to the presence of the tosyloxy group, which is an excellent leaving

group.[1][2] This functional group facilitates nucleophilic substitution reactions, allowing for the

introduction of various functionalities at the 4-position of the piperidine ring.

Role as a Pharmaceutical Intermediate
The piperidine scaffold is a common motif in many pharmaceuticals. The ability to functionalize

the 4-position of the piperidine ring is crucial for the synthesis of a wide range of biologically

active molecules. Benzyl 4-(tosyloxy)piperidine-1-carboxylate serves as a key intermediate

in the synthesis of compounds such as novel analgesics and other central nervous system

agents.[3] For instance, it can be used in the synthesis of precursors for drugs like donepezil,

which is used to treat Alzheimer's disease.[4]

Nucleophilic Substitution Pathway
The core utility of Benzyl 4-(tosyloxy)piperidine-1-carboxylate lies in its reactivity towards

nucleophiles. The tosylate group is readily displaced by a wide range of nucleophiles (e.g.,

amines, azides, cyanides, thiols), enabling the synthesis of diverse libraries of piperidine-

containing compounds for drug discovery.
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Caption: Nucleophilic substitution at the 4-position of the piperidine ring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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